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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B118957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Bromo-
5-hydroxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical

agents. Understanding the solubility of this compound is critical for its effective use in research

and development, particularly in the fields of medicinal chemistry and drug discovery. This

document outlines its solubility in common organic solvents, provides detailed experimental

protocols for solubility determination, and illustrates its role in the synthesis of targeted

inhibitors.

Core Concepts: Solubility Profile
2-Bromo-5-hydroxybenzaldehyde is a solid compound with a molecular weight of 201.02

g/mol . Its solubility is a crucial parameter for reaction kinetics, purification, and formulation.

While comprehensive quantitative data across a wide range of organic solvents is not

extensively published, existing information and empirical observations provide a solid

foundation for its application.

Quantitative and Qualitative Solubility Data
The solubility of 2-Bromo-5-hydroxybenzaldehyde has been qualitatively described in several

common organic solvents. Quantitative data is limited but has been reported for Dimethyl

Sulfoxide (DMSO). This information is summarized in the table below for easy comparison.
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Solvent Formula Type Solubility

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic 100 mg/mL[1]

Chloroform CHCl₃ Nonpolar Soluble[2][3][4]

Dichloromethane

(DCM)
CH₂Cl₂ Nonpolar Soluble[2][3][4]

Ethyl Acetate CH₃COOCH₂CH₃ Polar Aprotic Soluble[2][3][4]

Note: "Soluble" indicates that the compound dissolves in the solvent, but the exact

concentration has not been quantitatively reported in the reviewed literature.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility measurements, the following established

methodologies can be employed. These protocols provide a framework for determining the

quantitative solubility of 2-Bromo-5-hydroxybenzaldehyde in a solvent of interest.

Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a liquid. It involves preparing a saturated solution, separating a known volume of

the solution, evaporating the solvent, and weighing the remaining solid solute.

Materials:

2-Bromo-5-hydroxybenzaldehyde

Selected organic solvent

Analytical balance

Volumetric flask

Pipette
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Evaporating dish

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filter with a chemically resistant membrane)

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 2-Bromo-5-hydroxybenzaldehyde to a known volume of the

chosen organic solvent in a sealed container.

Agitate the mixture at a constant temperature using a shaker or magnetic stirrer for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of

undissolved solid is necessary to confirm saturation.

Sample Collection:

Allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a

calibrated pipette. To avoid transferring any solid particles, it is recommended to use a

syringe filter.

Solvent Evaporation:

Transfer the collected solution to a pre-weighed evaporating dish.

Evaporate the solvent under controlled conditions. For volatile solvents, this can be done

in a fume hood at room temperature or with gentle heating. For less volatile solvents, a

rotary evaporator or a vacuum oven may be necessary.

Drying and Weighing:
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Once the solvent has completely evaporated, place the evaporating dish containing the

solid residue in a drying oven at a temperature below the melting point of 2-Bromo-5-
hydroxybenzaldehyde (130-135 °C) until a constant weight is achieved.

Cool the dish in a desiccator and weigh it on an analytical balance.

Calculation:

The solubility (S) can be calculated using the following formula: S (g/L) = (Weight of dish

with residue - Weight of empty dish) / Volume of solution collected (L)

Role in Pharmaceutical Synthesis
2-Bromo-5-hydroxybenzaldehyde is a valuable building block in the synthesis of inhibitors for

key biological targets in drug discovery, such as Phosphodiesterase 4 (PDE4) and B-cell

lymphoma-extra large (Bcl-XL).[2][3][4][5] Its bifunctional nature, possessing both an aldehyde

and a phenol group, allows for diverse chemical modifications.

The following diagram illustrates the logical workflow of how 2-Bromo-5-
hydroxybenzaldehyde serves as a starting material in the development of these inhibitors.

2-Bromo-5-hydroxybenzaldehyde Chemical Modification
(e.g., etherification, condensation) Intermediate Library Further Synthetic Steps

(e.g., coupling reactions)

PDE4 Inhibitor Candidates

Bcl-XL Inhibitor Candidates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/2-bromo-5-hydroxybenzaldehyde.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1114360.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1114360_EN.htm
https://www.lifechempharma.com/product/2-bromo-5-hydroxy-benzaldehyde/
https://www.nbinno.com/article/pharmaceutical-intermediates/2-bromo-5-hydroxybenzaldehyde-a-cornerstone-in-cancer-therapeutic-research-cs
https://www.benchchem.com/product/b118957#solubility-of-2-bromo-5-hydroxybenzaldehyde-in-organic-solvents
https://www.benchchem.com/product/b118957#solubility-of-2-bromo-5-hydroxybenzaldehyde-in-organic-solvents
https://www.benchchem.com/product/b118957#solubility-of-2-bromo-5-hydroxybenzaldehyde-in-organic-solvents
https://www.benchchem.com/product/b118957#solubility-of-2-bromo-5-hydroxybenzaldehyde-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

